molecular formula C15H16O B231797 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene

Cat. No. B231797
M. Wt: 212.29 g/mol
InChI Key: RVMYHKOLFOVFOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene, also known as MDMTP, is a polycyclic aromatic hydrocarbon (PAH) that has been studied extensively due to its unique structure and potential applications in various fields of science. This molecule has a fused tricyclic ring system with five double bonds, which makes it highly reactive and versatile in chemical reactions.

Scientific Research Applications

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied extensively for its potential applications in various fields of science, including materials science, organic chemistry, and medicinal chemistry. In materials science, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been used to synthesize novel materials with unique optical and electronic properties. In organic chemistry, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been used as a building block for the synthesis of complex organic molecules. In medicinal chemistry, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied for its potential as a therapeutic agent for various diseases, including cancer and viral infections.

Mechanism Of Action

The mechanism of action of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene is not well understood, but it is believed to interact with DNA and other biomolecules in cells. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to induce DNA damage and inhibit DNA repair mechanisms, which may contribute to its potential as a therapeutic agent for cancer. Additionally, 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to inhibit viral replication, which may be useful in the development of antiviral agents.
Biochemical and Physiological Effects:
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to have various biochemical and physiological effects, including cytotoxicity, genotoxicity, and antiviral activity. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been shown to induce apoptosis in cancer cells and inhibit viral replication in vitro. However, the toxicity and potential side effects of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene are not well understood, and further research is needed to determine its safety and efficacy in vivo.

Advantages And Limitations For Lab Experiments

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has several advantages for lab experiments, including its high reactivity and versatility in chemical reactions. 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene can be used as a building block for the synthesis of complex organic molecules and novel materials with unique properties. However, the limitations of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene include its potential toxicity and the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the research of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene include the development of novel materials, the synthesis of complex organic molecules, and the development of therapeutic agents for cancer and viral infections.

Synthesis Methods

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene can be synthesized through various methods, including the Diels-Alder reaction, the Birch reduction, and the Wittig reaction. The Diels-Alder reaction involves the reaction of a diene and a dienophile to form a cyclohexene ring. The Birch reduction is a reduction of aromatic compounds using lithium or sodium metal in liquid ammonia. The Wittig reaction involves the reaction of a phosphonium ylide with an aldehyde or ketone to form an alkene. These methods have been used to synthesize 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene with high yields and purity.

properties

Product Name

1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene

Molecular Formula

C15H16O

Molecular Weight

212.29 g/mol

IUPAC Name

1-methoxy-9,11-dimethyltricyclo[6.2.2.02,7]dodeca-2,4,6,9,11-pentaene

InChI

InChI=1S/C15H16O/c1-10-9-15(16-3)11(2)8-13(10)12-6-4-5-7-14(12)15/h4-9,13H,1-3H3

InChI Key

RVMYHKOLFOVFOJ-UHFFFAOYSA-N

SMILES

CC1=CC2C(=CC1(C3=CC=CC=C23)OC)C

Canonical SMILES

CC1=CC2C(=CC1(C3=CC=CC=C23)OC)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.